Cas no 1448062-82-5 (1-(thiophen-2-yl)-3-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}urea)

• Product Name: 1-(thiophen-2-yl)-3-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}urea
• CAS No: 1448062-82-5
• MF: C₁₁H₁₁F₃N₄OS
• MW: 304.291450738907
• CID: 5895096
• PubChem ID: 71808075
• Update Time: 2025-06-28

1-(thiophen-2-yl)-3-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)-3-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}urea
• 1-(thiophen-2-yl)-3-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)urea
• F6439-4925
• AKOS024562566
• 1-(thiophen-2-yl)-3-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}urea
• 1-thiophen-2-yl-3-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]urea
• 1448062-82-5

• Inchi： 1S/C11H11F3N4OS/c12-11(13,14)8-3-5-18(17-8)6-4-15-10(19)16-9-2-1-7-20-9/h1-3,5,7H,4,6H2,(H2,15,16,19)
• InChI Key： CYOGSQXXTVBTJF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCCN1C=CC(C(F)(F)F)=N1)=O

Computed Properties

• Exact Mass: 304.06056665g/mol
• Monoisotopic Mass: 304.06056665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.2Ų

Additional information on 1-(thiophen-2-yl)-3-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}urea

Compound CAS No. 1448062-82-5: 1-(Thiophen-2-yl)-3-{2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethyl}urea

The compound with CAS No. 1448062-82-5, named as 1-(Thiophen-2-yl)-3-{2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethyl}urea, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a thiophene ring, a pyrazole moiety, and a urea functional group. The combination of these structural elements makes it a promising candidate for exploring novel chemical reactions, drug discovery, and material science applications.

The thiophene ring in the molecule is a five-membered aromatic heterocycle containing sulfur. This group is known for its stability and ability to participate in various electronic interactions, making it a valuable component in organic synthesis. The pyrazole moiety, on the other hand, is a five-membered ring containing two nitrogen atoms. It is known for its ability to act as a hydrogen bond donor or acceptor, which can significantly influence the physical and chemical properties of the compound. The trifluoromethyl group attached to the pyrazole ring adds electron-withdrawing effects, further enhancing the molecule's reactivity and potential applications.

The urea functional group in this compound plays a crucial role in its chemical behavior. Urea groups are known for their ability to form hydrogen bonds, which can influence the solubility, stability, and bioavailability of molecules. This makes the compound particularly interesting for researchers exploring drug delivery systems or biologically active molecules.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. For instance, researchers have investigated its role as a potential inhibitor of certain enzymes or receptors involved in disease pathways. The combination of the thiophene and pyrazole groups provides a unique platform for exploring interactions with biological targets, making it a valuable tool in drug discovery efforts.

In addition to its biological applications, this compound has also been studied for its potential use in material science. The thiophene ring and pyrazole moiety can contribute to the formation of conjugated systems, which are essential for applications in electronics and optoelectronics. Researchers have explored its use in creating novel materials with tailored electronic properties, such as organic semiconductors or light-emitting diodes (LEDs).

The synthesis of this compound involves a series of carefully designed organic reactions. The construction of the thiophene ring typically involves cyclization reactions using appropriate precursors, while the pyrazole moiety can be synthesized through various methods such as the Paal-Knorr synthesis or other condensation reactions. The urea group is often introduced through nucleophilic substitution or coupling reactions, depending on the specific conditions required.

One of the key challenges in synthesizing this compound lies in controlling the regioselectivity and stereoselectivity during the formation of these complex structures. Researchers have employed various strategies, including steric hindrance control and catalytic asymmetric synthesis, to address these challenges and achieve high yields of pure product.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. By using density functional theory (DFT) calculations and molecular docking studies, scientists can gain insights into how this molecule interacts with biological targets or participates in chemical reactions under different conditions.

In conclusion, the compound with CAS No. 1448062-82-5 represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications across multiple disciplines. Its unique structure combines several functional groups that offer opportunities for both fundamental research and practical innovations.